6-(Ethanesulfonyl)pyridin-3-ol
Description
6-(Ethanesulfonyl)pyridin-3-ol is a pyridine derivative featuring a hydroxyl group at the 3-position and an ethanesulfonyl moiety (-SO₂C₂H₅) at the 6-position. The ethanesulfonyl group is a strong electron-withdrawing substituent, which significantly influences the compound’s electronic properties, solubility, and reactivity.
Properties
CAS No. |
859536-32-6 |
|---|---|
Molecular Formula |
C7H9NO3S |
Molecular Weight |
187.22 g/mol |
IUPAC Name |
6-ethylsulfonylpyridin-3-ol |
InChI |
InChI=1S/C7H9NO3S/c1-2-12(10,11)7-4-3-6(9)5-8-7/h3-5,9H,2H2,1H3 |
InChI Key |
HESMCLAOUJVQCA-UHFFFAOYSA-N |
Canonical SMILES |
CCS(=O)(=O)C1=NC=C(C=C1)O |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural Analogues in the Pyridin-3-ol Family
Pyridin-3-ol derivatives vary widely based on substituents at the 6-position. Below is a comparative analysis of key analogues:
Table 1: Structural and Physicochemical Comparison
*Predicted based on sulfone group’s polarity.
Substituent Effects on Reactivity and Bioactivity
Electron-Withdrawing Groups (EWGs):
- The ethanesulfonyl group (-SO₂C₂H₅) enhances the pyridine ring’s electron deficiency, increasing its susceptibility to nucleophilic aromatic substitution compared to electron-donating groups like -CH₂OH .
- The trifluoromethyl (-CF₃) group, while also EWG, offers steric bulk and metabolic stability, making it common in agrochemicals .
- Hydrogen-Bonding Capacity: 6-(Hydroxymethyl)pyridin-3-ol exhibits strong hydrogen-bonding due to its -CH₂OH group, improving water solubility but reducing membrane permeability .
- Biological Activity: 6-Substituted pyridin-3-ol derivatives are explored for antidotes against organophosphorus poisoning. Ethyl and propyl chains at the 6-position show resurrection trends, while sulfonyl groups may improve binding affinity to acetylcholinesterase . 6-(Trifluoromethyl)pyridin-3-ol’s high melting point (174–176°C) correlates with strong crystal packing, advantageous in solid-state formulations .
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